Cas no 675591-28-3 (4-Pyrazin-2-yl-1,4-diazabicyclo[3.1.1]heptane)

• Product Name: 4-Pyrazin-2-yl-1,4-diazabicyclo[3.1.1]heptane
• CAS No: 675591-28-3
• MF: C₉H₁₂N₄
• MW: 176.21838092804
• CID: 853027
• Update Time: 2023-08-02

4-Pyrazin-2-yl-1,4-diazabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

• 1,4-Diazabicyclo[3.1.1]heptane,4-pyrazinyl-(9CI)
• 4-pyrazin-2-yl-1,4-diazabicyclo[3.1.1]heptane
• 4-(Pyrazin-2-yl)-1,4-diazabicyclo[3.1.1]heptane
• 4-Pyrazin-2-yl-1,4-diazabicyclo[3.1.1]heptane

• Inchi： 1S/C9H12N4/c1-2-11-9(5-10-1)13-4-3-12-6-8(13)7-12/h1-2,5,8H,3-4,6-7H2
• InChI Key： VGVUVMOYUHUBSZ-UHFFFAOYSA-N
• SMILES： N12CCN(C3C=NC=CN=3)C(C1)C2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 190
• Topological Polar Surface Area: 32.299